N-(2,5-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H23N3OS/c1-14-5-6-17(4)19(12-14)23-20(25)13-26-21-22-7-8-24(21)18-10-15(2)9-16(3)11-18/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key: FRKOTHDSTDBCNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=CN2C3=CC(=CC(=C3)C)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

• Compounds with structural similarities to N-(2,5-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide have been synthesized and tested for anticancer activities. For instance, derivatives of 2-[4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio]-N-(thiazole-2-yl)acetamide showed reasonable anticancer activity against various cancer types, highlighting the potential of these compounds in cancer research (Duran & Demirayak, 2012).

pKa Determination and Chemical Properties

• The acidity constants (pKa values) of newly synthesized derivatives, including compounds similar to the one , have been determined, contributing to our understanding of their chemical properties and potential for further drug development (Duran & Canbaz, 2013).

Heterocyclic Syntheses

• Thioureido-acetamides, a class including similar compounds, are accessible through gas-solid reactions and serve as starting materials for various heterocyclic syntheses, demonstrating excellent atom economy in one-pot cascade reactions. This showcases their role in the efficient synthesis of heterocycles, important in pharmaceutical research (Schmeyers & Kaupp, 2002).

Antitumor Activity

• N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, incorporating similar heterocyclic and acetamide components, were synthesized and demonstrated considerable anticancer activity against specific cancer cell lines. This underscores the relevance of these compounds in developing new antitumor agents (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Agents

• Derivatives of similar compounds have been synthesized and tested for their antibacterial activity, indicating the potential of these compounds in the development of new antibacterial agents. This aligns with the ongoing need for novel antibiotics to combat resistant bacteria (Ramalingam, Ramesh, & Sreenivasulu, 2019).